2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide

• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide
• InChI: InChI=1S/C15H18N2O2S/c1-11-3-5-14(6-4-11)19-9-15(18)16-8-7-13-10-20-12(2)17-13/h3-6,10H,7-9H2,1-2H3,(H,16,18)
• InChI Key: XWWWQDVJSIQVLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCCC2=CSC(=N2)C

Description

2-(4-Methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide is a thiazole-containing acetamide derivative characterized by:

• 4-Methylphenoxy group: Aromatic ring with a methyl substituent at the para position, linked via an ether oxygen to an acetamide moiety.
• Thiazole-ethyl chain: A 2-methylthiazole ring connected to the acetamide nitrogen through an ethyl spacer.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide typically involves multiple steps One common method starts with the preparation of the thiazole ring, which is then coupled with the phenoxy groupSpecific reagents and catalysts are used to facilitate each step, ensuring high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability. The reaction conditions are optimized to minimize by-products and maximize yield .

Chemical Reactions Analysis

Types of Reactions

2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, but typically involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes .

Scientific Research Applications

2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the development of new materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Key Structural Analogues and Substituent Effects

The compound’s activity and physicochemical properties are influenced by substitutions on the phenoxy and thiazole moieties. Below is a comparative analysis of structurally related compounds:

Compound Name	Structural Features	Biological Activity	Key Differences
2-(4-Methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide	4-Methylphenoxy, 2-methylthiazole	Antimicrobial (e.g., E. coli, S. aureus)	Reference compound
2-(4-Chlorophenyl)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide	4-Chlorophenyl instead of phenoxy	Enhanced lipophilicity, potential agrochemical applications	Chlorine increases electronegativity, altering membrane permeability
N-{2-[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}-2-(3-methoxyphenoxy)acetamide	4-Fluorophenyl, 3-methoxyphenoxy	Anti-inflammatory, kinase inhibition	Methoxy improves solubility; fluorine enhances metabolic stability
2-(2-Chlorophenoxy)-N-{2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}acetamide	2-Chlorophenoxy, 4-methylphenyl on thiazole	Broad-spectrum antimicrobial activity	Chlorine at ortho position sterically hinders target binding
N-[2-(4-Methylphenoxy)ethyl]acetamide	Lacks thiazole ring	Mild bioactivity (e.g., weak antimicrobial)	Absence of thiazole reduces target specificity

Role of the Thiazole Ring

• Thiazole derivatives are known for their antimicrobial and anticancer properties due to sulfur and nitrogen atoms enabling hydrogen bonding and π-π interactions with biological targets .
• Substitutions at the 4-position of the thiazole (e.g., methyl, chlorophenyl) modulate steric effects and electron density, impacting potency. For example, methyl groups enhance metabolic stability, while halogens (Cl, F) improve target affinity .

Substituent-Dependent Modifications

• Chlorophenyl analogues : Require Friedel-Crafts acylation or Ullmann coupling for halogen introduction .
• Methoxy-substituted derivatives : Utilize Williamson ether synthesis for alkoxy group attachment .

Antimicrobial Activity

• The target compound inhibits E. coli (MIC = 8 µg/mL) and S. aureus (MIC = 4 µg/mL), outperforming simpler acetamides lacking thiazole .
• Chlorophenyl analogues (e.g., ) show broader spectra but higher cytotoxicity (IC₅₀ = 25 µM vs. 50 µM for the methylphenoxy derivative) .

Anticancer Potential

• Thiazole-acetamides induce apoptosis in cancer cells by disrupting tubulin polymerization (IC₅₀ = 10 µM in MCF-7 cells) .
• Fluorophenyl derivatives () exhibit superior kinase inhibition (e.g., EGFR IC₅₀ = 0.5 µM) due to fluorine’s electronegativity .

Unique Advantages of 2-(4-Methylphenoxy)-N-[2-(2-Methyl-1,3-thiazol-4-yl)ethyl]acetamide

• Balanced Lipophilicity: The methylphenoxy group provides moderate hydrophobicity, optimizing membrane penetration without excessive toxicity .
• Synthetic Accessibility : Fewer steps required compared to halogenated analogues, reducing production costs .
• Selectivity: Methyl groups on both phenoxy and thiazole minimize off-target interactions, enhancing therapeutic index .

Biological Activity

The compound 2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide is a thiazole-containing derivative that has garnered attention for its potential biological activities. Thiazoles are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anticonvulsant effects. This article reviews the biological activity of this compound, focusing on its synthesis, structure-activity relationships (SAR), and various biological assays.

Synthesis

The synthesis of 2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide involves multiple steps that typically include the formation of the thiazole ring and subsequent modifications to introduce the phenoxy and acetamide groups. The synthetic route often employs reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to facilitate coupling reactions.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for elucidating the biological activity of this compound. Various studies have demonstrated that modifications to the thiazole moiety and the phenoxy group can significantly influence the compound's efficacy against different biological targets.

Key Findings:

• Thiazole Moiety : The presence of a methyl group at position 2 of the thiazole ring enhances its biological activity, particularly in terms of anticancer properties .
• Phenoxy Group : Substituents on the phenoxy group can modulate the lipophilicity and overall bioavailability of the compound, impacting its interaction with biological targets .

Anticancer Activity

Research indicates that derivatives containing thiazole rings exhibit promising anticancer activity. In vitro studies have shown that compounds similar to 2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide can effectively inhibit cancer cell proliferation. For instance, a related compound demonstrated an IC50 value of 1.61 µg/mL against certain cancer cell lines, indicating significant cytotoxic potential .

Compound	Cell Line	IC50 (µg/mL)
2-(4-methylphenoxy)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide	A431	< 10
Related Thiazole Compound	Jurkat	1.98

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies have shown that thiazole derivatives exhibit activity against various bacterial strains. For example, certain derivatives have shown comparable efficacy to standard antibiotics like norfloxacin .

Anticonvulsant Activity

Another area of interest is the anticonvulsant properties of thiazole-containing compounds. Some studies suggest that modifications to the thiazole structure can enhance anticonvulsant activity, potentially making these compounds candidates for treating epilepsy .

Case Studies

• Anticancer Efficacy : A study involving a series of thiazole derivatives demonstrated that specific substitutions on the thiazole ring led to enhanced cytotoxicity in breast cancer cell lines.
• Antimicrobial Evaluation : In a comparative study against Staphylococcus aureus, a related thiazole compound exhibited significant growth inhibition compared to conventional treatments.